Cas no 2227759-12-6 (2-(1RS,2RS)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid)

• Product Name: 2-(1RS,2RS)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid
• CAS No: 2227759-12-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6043915
• PubChem ID: 165546504
• Update Time: 2025-06-10

2-(1RS,2RS)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1RS,2RS)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid
• EN300-1513537
• 2227759-12-6
• 2-[(1RS,2RS)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexyl]acetic acid

• Inchi： 1S/C28H34N2O5/c1-2-9-25(27(33)29-24-15-8-3-10-18(24)16-26(31)32)30-28(34)35-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,18,23-25H,2-3,8-10,15-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18-,24-,25+/m1/s1
• InChI Key： BCHQYEXSPUTCQN-XYHYBEPMSA-N
• SMILES： OC(C[C@H]1CCCC[C@H]1NC([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1RS,2RS)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid

Comprehensive Analysis of 2-(1RS,2RS)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid (CAS No. 2227759-12-6)

The compound 2-(1RS,2RS)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid (CAS No. 2227759-12-6) is a sophisticated chiral molecule with significant applications in peptide synthesis and pharmaceutical research. Its intricate structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for "Fmoc-protected amino acids" or "peptide synthesis intermediates" to explore its utility in drug discovery and bioconjugation.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in targeted therapies and personalized medicine. This compound's unique stereochemistry—highlighted by its (1RS,2RS) and (2S) configurations—enables precise control over peptide folding and bioactivity. Laboratories focusing on "peptide-based drug development" or "chiral building blocks" often prioritize such molecules for their projects.

The Fmoc group in this compound is particularly noteworthy, as it offers reversible protection for amines during synthesis, a feature highly sought after in "green chemistry" and "low-waste peptide production." With growing interest in sustainable lab practices, queries like "eco-friendly peptide synthesis" or "Fmoc deprotection methods" have become trending topics. This aligns with the compound's role in reducing hazardous byproducts compared to older protecting groups like Boc (tert-butoxycarbonyl).

From a structural perspective, the cyclohexylacetic acid moiety enhances the molecule's stability and solubility, critical for "peptide delivery systems" and "prodrug design." Its compatibility with automated synthesizers also makes it a staple in high-throughput screening (HTS) workflows. Analysts tracking "peptide library construction" or "HTS-compatible reagents" frequently encounter this compound in literature.

In summary, 2-(1RS,2RS)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexylacetic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its relevance to "next-generation therapeutics" and "biomaterials engineering" ensures its continued prominence in both academic and industrial research.